![molecular formula C13H14O B2675847 Cyclopropyl-[(1R,2R)-2-phenylcyclopropyl]methanone CAS No. 2375250-77-2](/img/structure/B2675847.png)
Cyclopropyl-[(1R,2R)-2-phenylcyclopropyl]methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Cyclopropyl-[(1R,2R)-2-phenylcyclopropyl]methanone is a chemical compound with the molecular formula C13H14O . It has a molecular weight of 186.25 . The compound is in liquid form at room temperature .
Molecular Structure Analysis
The InChI code for this compound is1S/C13H14O/c14-13(10-6-7-10)12-8-11(12)9-4-2-1-3-5-9/h1-5,10-12H,6-8H2/t11-,12+/m0/s1
. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule. Physical And Chemical Properties Analysis
This compound is a liquid at room temperature .Scientific Research Applications
Synthesis Methodologies
Cyclopropyl-[(1R,2R)-2-phenylcyclopropyl]methanone and its derivatives have been a focal point in the development of synthesis methodologies. For instance, the compound ciproxifan, a histamine H3-receptor antagonist, was synthesized using cyclopropyl phenyl methanone as a novel reference antagonist. This process involved a key reaction based on SNAr for acylated fluoroaromatics with additional cyclization, eliminating the need for chromatographic purification steps and resulting in good yields (Stark, 2000). Similarly, an efficient, high-yielding one-pot synthesis of 4-substituted cyclopropyl phenyl methanones on RAM and WANG resins has been developed, serving as a combinatorial scaffold for generating structurally diverse alicyclic compounds (Grover et al., 2004).
Medicinal Chemistry Applications
In medicinal chemistry, this compound derivatives have been explored for their potential as anti-mycobacterial agents. An efficient synthesis yielded compounds with minimum inhibitory concentrations (MICs) ranging from 25 to 3.125 microg/mL against M. tuberculosis H37Rv in vitro. The most active compounds showed activity against multidrug-resistant strains, and two of them demonstrated a marginal enhancement of mean survival time in mice (Dwivedi et al., 2005).
Safety and Hazards
The compound is associated with several hazard statements: H315, H319, and H335 . These codes correspond to “Causes skin irritation”, “Causes serious eye irritation”, and “May cause respiratory irritation” respectively. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others .
Properties
IUPAC Name |
cyclopropyl-[(1R,2R)-2-phenylcyclopropyl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14O/c14-13(10-6-7-10)12-8-11(12)9-4-2-1-3-5-9/h1-5,10-12H,6-8H2/t11-,12+/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RSKICNNXXYMZDG-NWDGAFQWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(=O)C2CC2C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC1C(=O)[C@@H]2C[C@H]2C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.